Cas no 459422-16-3 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-fluorobenzoate)

• Product Name: (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-fluorobenzoate
• CAS No: 459422-16-3
• MF: C₁₅H₁₀FN₃O₃
• MW: 299.256606578827
• CID: 6088453
• PubChem ID: 694204
• Update Time: 2025-06-10

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-fluorobenzoate
• Oprea1_361196
• 459422-16-3
• (4-oxo-1,2,3-benzotriazin-3-yl)methyl 2-fluorobenzoate
• (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-fluorobenzoate
• CCG-28564
• Oprea1_603061
• F0624-0035
• AKOS002376359

• Inchi： 1S/C15H10FN3O3/c16-12-7-3-1-5-10(12)15(21)22-9-19-14(20)11-6-2-4-8-13(11)17-18-19/h1-8H,9H2
• InChI Key： OPVLUIZUNFGXDN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(=O)OCN1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 299.07061935g/mol
• Monoisotopic Mass: 299.07061935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-fluorobenzoate

Chemical Profile of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-fluorobenzoate (CAS No. 459422-16-3)

The compound (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-fluorobenzoate, identified by its CAS number 459422-16-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the benzotriazine class, a structural framework known for its versatile biological activities. The presence of a 2-fluorobenzoate moiety enhances its pharmacological potential by introducing fluorine atoms, which are widely recognized for their ability to modulate metabolic stability and binding affinity. Such modifications have been extensively explored in the development of drugs targeting various therapeutic pathways.

Recent research in medicinal chemistry has highlighted the importance of benzotriazine derivatives in drug discovery. The structural motif of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl) is particularly noteworthy due to its ability to interact with biological targets in multiple ways. For instance, studies have demonstrated that this scaffold can act as a hydrogen bond acceptor or donor, facilitating strong interactions with protein surfaces. This dual functionality makes it an attractive candidate for designing molecules with high specificity and affinity.

The incorporation of a 2-fluorobenzoate group into the benzotriazine core introduces additional pharmacophoric features that can influence both the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are known to enhance lipophilicity and metabolic stability, which are critical factors in drug development. Moreover, fluorine substitution can alter electronic distributions within the molecule, thereby modulating its reactivity and interaction with biological targets. These properties have been leveraged in the design of novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases.

In the context of contemporary pharmaceutical research, compounds like (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-fluorobenzoate are being investigated for their potential as kinase inhibitors. Kinases play a pivotal role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The benzotriazine scaffold has shown promise in disrupting aberrant signaling by inhibiting specific kinase activities. The addition of a 2-fluorobenzoate moiety further refines the molecule's ability to bind to kinase active sites with high precision.

Preliminary computational studies have suggested that this compound exhibits favorable binding interactions with several kinases, including those involved in tumor growth and progression. The hydrogen bonding potential of the (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl) group and the hydrophobic nature of the 2-fluorobenzoate moiety contribute to its binding affinity. These findings are supported by molecular dynamics simulations that predict stable interactions between the compound and target proteins.

Additionally, the metabolic stability imparted by fluorine substitution is a crucial factor in determining the compound's bioavailability and therapeutic efficacy. Unlike non-fluorinated analogs that may undergo rapid degradation in vivo, the introduction of fluorine atoms can significantly extend their half-life. This enhanced stability allows for more prolonged exposure to biological targets, potentially leading to improved therapeutic outcomes.

In vitro assays have been conducted to evaluate the biological activity of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-fluorobenzoate. These studies have revealed promising results in terms of inhibitory effects on selected kinases at submicromolar concentrations. The compound's ability to disrupt kinase activity without significant off-target effects makes it an attractive lead for further development.

Further investigation into the mechanism of action has uncovered insights into how this compound interacts with its biological targets. The benzotriazine core appears to stabilize specific conformational states within the kinase active site, while the 2-fluorobenzoate group enhances binding through hydrophobic interactions. This synergistic effect contributes to potent inhibition of kinase activity.

Given these findings, researchers are exploring synthetic strategies to optimize this compound for clinical development. Modifications such as varying substituents on the benzotriazine ring or altering the fluorobenzoyl moiety are being investigated to enhance potency and selectivity. Additionally, efforts are underway to develop prodrugs that can improve solubility and bioavailability.

The development of novel therapeutic agents often involves a multidisciplinary approach involving medicinal chemists, biologists, and pharmacologists. The case of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-fluorobenzoate exemplifies how structural modifications can lead to compounds with significant therapeutic potential. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for new treatments targeting challenging diseases.